Cas no 823189-70-4 (5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
• CAS No: 823189-70-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 695151
• PubChem ID: 22924959
• Update Time: 2025-04-19

5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanoic acid, b-oxo-, ethyl ester
• 823189-70-4
• SCHEMBL5158494
• 5-pyrimidinepropanoic acid,b-oxo-,ethyl ester
• 3-oxo-3-pyrimidin-5-yl-propionic acid ethyl ester
• VQGODKSBTWNMMP-UHFFFAOYSA-N

• Inchi： 1S/C9H10N2O3/c1-2-14-9(13)3-8(12)7-4-10-6-11-5-7/h4-6H,2-3H2,1H3
• InChI Key： VQGODKSBTWNMMP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1=CN=CN=C1)=O)=O

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.2Ų